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Compound of Interest

Compound Name: Crustacean Cardioactive Peptide

Cat. No.: B564718 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides detailed procedural guidance for the safe handling and disposal of

Crustacean Cardioactive Peptide (CCAP) in a laboratory setting. The following protocols are

designed to ensure the safety of research personnel and compliance with standard laboratory

practices. While CCAP is not classified as a hazardous substance, adherence to these

guidelines is crucial to maintain a safe and uncontaminated work environment.

Summary of Key Chemical and Safety Data
For quick reference, the table below summarizes essential information for Crustacean
Cardioactive Peptide.
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Property Value

Synonyms CCAP, PFCNAFTGC-NH2

Molecular Formula C42H57N11O11S2

Molecular Weight 956.1 g/mol

Appearance White to off-white solid (lyophilized powder)

Hazard Classification
Not classified as a hazardous substance or

mixture.[1]

Storage Conditions
Store lyophilized peptide at -20°C or colder,

away from bright light.[2][3]

Personal Protective Equipment (PPE)
Chemical-resistant gloves (e.g., nitrile), safety

glasses, and a laboratory coat.[1][4]

Experimental Protocol: Step-by-Step Disposal of
CCAP
This protocol outlines the recommended procedure for the proper disposal of CCAP and

associated materials. It is imperative to consult and adhere to your institution's specific

Environmental Health and Safety (EHS) guidelines, as local regulations may vary.[5]

1. Review Institutional Policies and Safety Data Sheet (SDS)

Before initiating any disposal procedures, thoroughly review your institution's chemical

hygiene plan and waste disposal guidelines.[5]

Obtain and review the Safety Data Sheet (SDS) for CCAP to confirm its non-hazardous

classification and familiarize yourself with all handling recommendations.[4][5]

2. Waste Segregation

Proper segregation of waste is a critical step in laboratory safety.[5] Categorize CCAP waste

as follows:
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Unused or Expired Solid Peptide: The original vial containing the lyophilized powder.[5]

Aqueous Solutions: Solutions of CCAP in buffers or culture media.[5]

Contaminated Labware (Non-Sharps): Items such as pipette tips, tubes, flasks, and gloves

that have been in contact with the peptide.[5]

Contaminated Sharps: Needles, syringes, or other sharp instruments used in handling the

peptide.

3. Containerization and Labeling

Solid and Liquid Waste:

Use a dedicated, sealed, and clearly labeled waste container for all solid and liquid CCAP

waste.[1]

The label should clearly state "Non-hazardous Chemical Waste for Incineration" and

include the full chemical name: "Crustacean Cardioactive Peptide (CCAP)".[1]

For aqueous solutions, absorb the liquid with a non-reactive absorbent material (e.g.,

vermiculite or sand) before placing it into the waste container.[1]

Contaminated Labware:

Unless contaminated with a biohazard, non-sharp labware can typically be disposed of in

the regular laboratory trash. However, if institutional policy is more stringent, place these

items in a designated container for non-hazardous solid chemical waste.[5]

Sharps Waste:

All sharps must be disposed of in a designated, puncture-proof sharps container.

4. Storage of Waste

Store the sealed waste container in a designated, well-ventilated waste accumulation area,

away from incompatible materials.[1]
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5. Final Disposal

Arrange for the disposal of the non-hazardous chemical waste through your institution's

licensed environmental waste disposal vendor.[1]

Incineration is the preferred method of disposal to ensure the complete destruction of the

peptide.[1]

Crucially, do not pour CCAP solutions down the drain or dispose of solid CCAP in the regular

trash without explicit permission from your EHS department.[1][6]

Visualizing Procedural and Biological Pathways
To further clarify the operational and biological context of working with CCAP, the following

diagrams illustrate the disposal workflow and the peptide's signaling pathway.
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Caption: Logical workflow for the proper disposal of Crustacean Cardioactive Peptide.
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Caption: Signaling pathway of Crustacean Cardioactive Peptide (CCAP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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